Cas no 956104-42-0 (2-Bromo-5-nitro-3-(trifluoromethyl)pyridine)

2-Bromo-5-nitro-3-(trifluoromethyl)pyridine is a halogenated nitro-pyridine derivative featuring a bromo substituent at the 2-position and a trifluoromethyl group at the 3-position. This compound is valued for its electron-deficient aromatic structure, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of both bromine and nitro groups enhances its reactivity in cross-coupling reactions, while the trifluoromethyl group contributes to increased lipophilicity and metabolic stability in derived compounds. Its well-defined reactivity profile allows for selective functionalization, facilitating the development of complex heterocyclic frameworks. Suitable for use under controlled conditions, it is commonly employed in research and industrial applications requiring precise molecular modifications.
2-Bromo-5-nitro-3-(trifluoromethyl)pyridine structure
956104-42-0 structure
Product Name:2-Bromo-5-nitro-3-(trifluoromethyl)pyridine
CAS No:956104-42-0
MF:C6H2BrF3N2O2
MW:270.991490840912
MDL:MFCD17169962
CID:842402
PubChem ID:53486350
Update Time:2025-06-11

2-Bromo-5-nitro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-5-nitro-3-(trifluoromethyl)pyridine
    • W9760
    • WHTGDIMWBUVWJS-UHFFFAOYSA-N
    • BCP13547
    • FCH1357412
    • PC48587
    • AX8224887
    • ST24022080
    • 2-Bromo-5-nitro-3-(trifluoromethyl)pyridine (ACI)
    • DS-1652
    • DTXSID20704891
    • AKOS015919553
    • MFCD17169962
    • SCHEMBL909398
    • AC-22849
    • 956104-42-0
    • CS-W008873
    • SY067382
    • MDL: MFCD17169962
    • Inchi: 1S/C6H2BrF3N2O2/c7-5-4(6(8,9)10)1-3(2-11-5)12(13)14/h1-2H
    • InChI Key: WHTGDIMWBUVWJS-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C(F)(F)F)C(Br)=NC=1)=O

Computed Properties

  • Exact Mass: 269.92500
  • Monoisotopic Mass: 269.92517g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.7
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.879
  • Boiling Point: 256 ºC
  • Flash Point: 109 ºC
  • PSA: 58.71000
  • LogP: 3.29430

2-Bromo-5-nitro-3-(trifluoromethyl)pyridine Security Information

2-Bromo-5-nitro-3-(trifluoromethyl)pyridine Pricemore >>

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2-Bromo-5-nitro-3-(trifluoromethyl)pyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Phosphoric tribromide Solvents: Dimethylformamide ;  rt → 110 °C; 4 h, 110 °C
Reference
Preparation of imidazole diketone compounds as androgen receptor antagonist for treating cancer
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Phosphoric tribromide Solvents: Dimethylformamide ;  3 h, rt → 110 °C
1.2 Reagents: Water ;  pH 7, cooled
Reference
Synthesis of Hydantoin Androgen Receptor Antagonists and Study on Their Antagonistic Activity
Ma, Longjun; Zhou, Yan; Yang, Dehua; Wang, Ming-Wei; Lu, Wei; et al, Molecules, 2022, 27(18),

Production Method 3

Reaction Conditions
1.1 Reagents: Bromine ,  Phosphoric tribromide ,  Phosphorus tribromide ;  rt → 110 °C; 90 - 110 °C
1.2 Reagents: Water ;  cooled
1.3 neutralized
Reference
Preparation of hydantoins as androgen receptor modulators for the treatment of prostate cancer and other androgen receptor-associated diseases.
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Triethylamine ,  Phosphoric tribromide ,  Hydrogen bromide Solvents: Dimethylformamide ,  Xylene ;  3 h, rt → 100 °C
Reference
Process for the preparation of apalutamide
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Phosphoric tribromide Solvents: Dimethylformamide ;  rt → 110 °C; 4 h, 110 °C
1.2 Reagents: Water ;  pH 7
Reference
Design, synthesis, and biological evaluation of deuterated apalutamide with improved pharmacokinetic profiles
Pang, Xuehai ; Wang, Yingwei; Chen, Yuanwei, Bioorganic & Medicinal Chemistry Letters, 2017, 27(12), 2803-2806

Production Method 6

Reaction Conditions
1.1 Reagents: Bromine ,  Phosphoric tribromide ,  Phosphorus tribromide ;  4 h, 110 °C
1.2 Reagents: Sodium carbonate Solvents: Water ;  pH 7, cooled
Reference
Discovery of pyridine tetrahydroisoquinoline thiohydantoin derivatives with low blood-brain barrier penetration as the androgen receptor antagonists
Xu, Xi; Du, Qianming; Meng, Ying; Li, Zhiyu; Wu, Hongxi; et al, European Journal of Medicinal Chemistry, 2020, 192,

Production Method 7

Reaction Conditions
1.1 Reagents: Triethylammonium bromide ,  Phosphoric tribromide Solvents: Dimethylformamide ,  Xylene ;  3 h, rt → 100 °C; 100 °C → 70 °C
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Processes for the preparation of a diarylthiohydantoin compound
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Phosphoric tribromide ;  8 h, rt → 120 °C
1.2 Reagents: Sodium carbonate Solvents: Water ;  neutralized
Reference
Preparation of N-substituted 2-[4-(ethylsulfonyl)phenyl]acetamides as retinoid-related orphan receptor gamma modulators
, World Intellectual Property Organization, , ,

Production Method 9

Reaction Conditions
Reference
Androgen receptor modulator for the treatment of prostate cancer and androgen receptor-associated diseases
, United States, , ,

2-Bromo-5-nitro-3-(trifluoromethyl)pyridine Raw materials

2-Bromo-5-nitro-3-(trifluoromethyl)pyridine Preparation Products

Additional information on 2-Bromo-5-nitro-3-(trifluoromethyl)pyridine

Introduction to 2-Bromo-5-nitro-3-(trifluoromethyl)pyridine (CAS No. 956104-42-0)

2-Bromo-5-nitro-3-(trifluoromethyl)pyridine (CAS No. 956104-42-0) is a versatile and important compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered significant attention due to its potential applications in the synthesis of novel drugs and intermediates. The presence of a bromine atom, a nitro group, and a trifluoromethyl group endows this molecule with a range of reactive functionalities, making it a valuable building block in organic synthesis.

The chemical structure of 2-Bromo-5-nitro-3-(trifluoromethyl)pyridine is defined by its pyridine core, which is substituted with a bromine atom at the 2-position, a nitro group at the 5-position, and a trifluoromethyl group at the 3-position. This arrangement of functional groups imparts specific electronic and steric properties that are crucial for its reactivity and utility in various chemical transformations.

In recent years, there has been a growing interest in the use of 2-Bromo-5-nitro-3-(trifluoromethyl)pyridine as a starting material for the synthesis of bioactive molecules. One notable application is in the development of anti-cancer drugs. The trifluoromethyl group, known for its strong electron-withdrawing effect, can enhance the lipophilicity and metabolic stability of drug candidates. Meanwhile, the bromine atom can serve as a handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura coupling or Buchwald-Hartwig amination.

A study published in the Journal of Medicinal Chemistry highlighted the use of 2-Bromo-5-nitro-3-(trifluoromethyl)pyridine in the synthesis of novel pyridine-based inhibitors targeting protein kinases. These inhibitors demonstrated potent anti-proliferative activity against various cancer cell lines, underscoring the potential of this compound as a key intermediate in drug discovery.

Beyond oncology, 2-Bromo-5-nitro-3-(trifluoromethyl)pyridine has also found applications in the development of antibiotics and antiviral agents. The nitro group can be reduced to an amino group under appropriate conditions, which can then be further modified to introduce additional functionalities. This versatility makes it an attractive starting point for designing compounds with diverse biological activities.

In addition to its role in drug discovery, 2-Bromo-5-nitro-3-(trifluoromethyl)pyridine is also used as an intermediate in the synthesis of agrochemicals. Its unique combination of functional groups allows for the creation of compounds with enhanced efficacy and selectivity, which are essential for modern agricultural practices.

The synthesis of 2-Bromo-5-nitro-3-(trifluoromethyl)pyridine typically involves multi-step processes that include bromination, nitration, and trifluoromethylation reactions. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for its production. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields.

The physical properties of 2-Bromo-5-nitro-3-(trifluoromethyl)pyridine, such as its melting point and solubility characteristics, are important considerations for its handling and storage. It is generally stable under standard laboratory conditions but should be protected from moisture and light to prevent degradation.

In conclusion, 2-Bromo-5-nitro-3-(trifluoromethyl)pyridine (CAS No. 956104-42-0) is a highly valuable compound with broad applications in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique chemical structure provides a versatile platform for the synthesis of bioactive molecules with diverse therapeutic potentials. As research continues to advance, it is likely that new applications and derivatives will emerge, further solidifying its importance in the scientific community.

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